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Compound of Interest

Compound Name: A-86929

Cat. No.: B1241790

Disclaimer: A specific Safety Data Sheet (SDS) for A-86929 is not readily available in public
domains. The following guidance is based on general laboratory safety protocols, information
on its prodrug Adrogolide (ABT-431), and the SDS of a functionally similar compound, SKF
81297 hydrobromide, a selective dopamine D1 receptor agonist. Researchers must always
consult their institution's Environmental Health and Safety (EHS) department for specific
disposal requirements and conduct a risk assessment before handling any research chemical.

A-86929 is a potent and selective dopamine D1 receptor agonist used in neuroscience
research.[1] While its prodrug, Adrogolide (ABT-431), is noted as a chemically stable
compound, the active form, A-86929, should be handled with care due to its potent biological
activity. As a precautionary measure, it is recommended to treat A-86929 as a potentially
hazardous substance, aligning with the safety profile of similar research compounds.

Key Safety and Handling Information

Proper personal protective equipment (PPE) is mandatory when handling A-86929. This
includes, but is not limited to, a lab coat, chemical-resistant gloves (e.g., nitrile), and safety
glasses or goggles. All handling of the solid compound or solutions should be performed in a
well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or
aerosols.
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Parameter

Recommendation

Source/Rationale

Personal Protective Equipment
(PPE)

Lab coat, nitrile gloves, safety

glasses/goggles.

General laboratory best

practices.

Use in a well-ventilated area or

Precaution for handling potent

Handling chemical fume hood. Avoid
) ) ) research compounds.
dust formation and inhalation.
Store in a tightly sealed )
o Based on general chemical
Storage container in a cool, dry, and

dark place.

stability principles.

Hazard Classification (Proxy)

Potentially hazardous: Irritating
to eyes, respiratory system,
and skin. Harmful to aquatic

organisms.

Based on the SDS for the
similar compound SKF 81297
hydrobromide.

First Aid - Inhalation

Move to fresh air. If breathing
is difficult, seek medical

attention.

Standard procedure for

chemical inhalation.

First Aid - Skin Contact

Remove contaminated
clothing. Wash skin thoroughly

with soap and water.

Standard procedure for skin

contact with chemicals.

First Aid - Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes. Seek medical

attention.

Standard procedure for eye

contact with chemicals.

First Aid - Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Seek

immediate medical attention.

Standard procedure for

chemical ingestion.

Step-by-Step Disposal Protocol

The disposal of A-86929 must comply with all applicable federal, state, and local regulations for

chemical waste. The following is a general protocol and should be adapted to meet institutional

guidelines.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b1241790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Waste Identification and Segregation:

A-86929 Solid Waste: Collect any unused or expired solid A-86929 in its original container or
a clearly labeled, sealed, and compatible waste container.

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have
come into contact with A-86929 should be considered contaminated waste. Place these
items in a designated, sealed plastic bag or container labeled "Hazardous Chemical Waste"
and with the chemical name.

Ligquid Waste: Solutions containing A-86929 should be collected in a designated, sealed, and
properly labeled hazardous waste container. Do not mix with other incompatible waste
streams.

. Waste Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
("A-86929"), and the primary hazard(s) (e.g., "Potentially Toxic," "Irritant").

Include the accumulation start date and the name of the principal investigator or laboratory.

. Storage of Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure containers are sealed to prevent leaks or spills.

Store incompatible waste types separately to prevent accidental reactions.

. Waste Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for your hazardous chemical waste.

Do not dispose of A-86929, or any items contaminated with it, in the regular trash or down
the drain.
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Experimental Protocols Cited

The information provided is based on standard laboratory chemical safety and disposal
protocols and does not stem from specific experimental results on A-86929 disposal. For
detailed experimental protocols regarding the use of A-86929 in research, please refer to peer-

reviewed scientific literature.
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Caption: Workflow for the proper disposal of A-86929 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for A-86929].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241790#a-86929-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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